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Compound of Interest |

Compound Name: Bis-Propargyl-PEG7
CAS No.: 1351373-46-0
Cat. No.: B606191
Get Quote
. J

This technical guide provides a comprehensive overview of Bis-Propargyl-PEG7, a
homobifunctional crosslinker, for researchers, scientists, and drug development professionals.
It details the chemical structure, physicochemical properties, and key applications, with a focus
on bioconjugation via copper-catalyzed azide-alkyne cycloaddition (CUAAC) click chemistry.
This guide includes structured data tables for easy reference, detailed experimental protocols,
and visualizations of experimental workflows.

Chemical Structure and Properties

Bis-Propargyl-PEG7 is a polyethylene glycol (PEG)-based linker containing two terminal
propargyl groups.[1] The propargyl groups serve as reactive handles for click chemistry,
allowing for the covalent linkage of molecules functionalized with azides.[2] The central PEG7
chain is a hydrophilic spacer that enhances the solubility of the molecule and its conjugates in
agueous media.[2]

Chemical Structure:

IUPAC Name: 4,7,10,13,16,19,22-heptaoxapentacosa-1,24-diyne[3]
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SMILES Code: C#CCOCCOCCOCCOCCOCCOCCOCC#C[3]

Quantitative data for Bis-Propargyl-PEG7 is summarized in the table below.

Property Value Reference(s)
CAS Number 400775-35-1 [3]
Molecular Formula C1sH3007 [2]
Molecular Weight 358.43 g/mol [2]
Exact Mass 358.1992 [3]
Purity >98% [2]
Appearance Colorless to light yellow oil or )

solid

- Soluble in DMSO, DMF, DCM,
Solubility d wat [3114]
and water

Short term (days to weeks) at
N 0-4°C; Long term (months to
Storage Conditions ] [2]
years) at -20°C in a dry, dark

environment

Applications in Research and Drug Development

The bifunctional nature of Bis-Propargyl-PEG7 makes it a versatile tool in several areas of
research and drug development, primarily leveraging the efficiency and specificity of click
chemistry.

e Bioconjugation and Crosslinking: The two terminal alkyne groups allow for the crosslinking of
two azide-containing molecules, such as proteins, peptides, or nucleic acids, to form well-
defined conjugates.[5]

o PROTAC Synthesis: Bis-Propargyl-PEG7 can be used as a linker in the synthesis of
Proteolysis Targeting Chimeras (PROTACS).[6] PROTACs are heterobifunctional molecules
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that recruit a target protein to an E3 ubiquitin ligase, leading to the degradation of the target
protein.[7]

o Hydrogel Formation: This linker can be reacted with multi-azide crosslinkers to form
biocompatible hydrogels.[8][9] These hydrogels have applications in drug delivery, tissue
engineering, and 3D cell culture.[8][9]

e Nanoparticle Functionalization: The surface of nanoparticles can be modified with Bis-
Propargyl-PEG?7 to introduce alkyne groups.[10] These functionalized nanoparticles can
then be conjugated with azide-containing targeting ligands, imaging agents, or therapeutic
molecules.[10]

o Antibody-Drug Conjugates (ADCSs): Bis-Propargyl-PEG7 can be used to link cytotoxic drugs
to antibodies, creating ADCs for targeted cancer therapy.[11]

Experimental Protocols

The following are detailed protocols for the use of Bis-Propargyl-PEG7 in common
applications. These should be considered as a starting point and may require optimization for
specific molecules and experimental conditions.

General Protocol for Copper-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC)

This protocol describes a general procedure for the crosslinking of two azide-containing
molecules using Bis-Propargyl-PEG7.

Materials:

Bis-Propargyl-PEG7

Azide-containing molecule 1 (Molecule A-Ns)

Azide-containing molecule 2 (Molecule B-N3)

Copper(ll) sulfate (CuSOa)

Sodium Ascorbate
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 Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) (optional, recommended for
bioconjugation)

e Solvent (e.g., DMSO, DMF, or a mixture of t-BuOH/water)

e Degassed deionized water or buffer

Reagent Preparation:

Prepare a stock solution of Bis-Propargyl-PEG7 (e.g., 10 mM in DMSO).

Prepare stock solutions of Molecule A-Ns and Molecule B-Ns in a compatible solvent.

Prepare a stock solution of CuSOa (e.g., 20 mM in deionized water).

Prepare a stock solution of THPTA (e.g., 100 mM in deionized water).

Freshly prepare a stock solution of Sodium Ascorbate (e.g., 100 mM in deionized water).

Reaction Procedure:

¢ In a reaction vial, combine Molecule A-N3 and Molecule B-Ns in the desired molar ratio in the
chosen solvent.

e Add Bis-Propargyl-PEG7 to the mixture. A 1:1:1 molar ratio is a common starting point for
crosslinking.

e If using a ligand, add THPTA to the reaction mixture (typically 5 equivalents relative to
CuSO0a).

« Initiate the reaction by adding the CuSOa solution (final concentration typically 1-5 mM)
followed by the freshly prepared Sodium Ascorbate solution (final concentration typically 5-
10 mM).[5]

» Seal the reaction vial and stir at room temperature for 1-4 hours. The reaction progress can
be monitored by LC-MS or TLC.[7]

» Upon completion, the reaction can be quenched by adding a chelating agent like EDTA.[12]
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o Purify the conjugate using an appropriate method such as size exclusion chromatography
(SEC) or reverse-phase high-performance liquid chromatography (RP-HPLC).[5]

Protocol for Hydrogel Formation

This protocol outlines the formation of a hydrogel using Bis-Propargyl-PEG7 and a multi-azide
crosslinker.

Materials:

e Bis-Propargyl-PEG7

e Multi-azide crosslinker (e.g., a 4-arm PEG-Azide)
o Copper(ll) sulfate (CuSOa)

e Sodium Ascorbate

» Phosphate-buffered saline (PBS), pH 7.4

Procedure:

Prepare a stock solution of Bis-Propargyl-PEG7 in PBS (e.g., 10% w/v).

o Prepare a stock solution of the multi-azide crosslinker in PBS to achieve a 1.1 molar ratio of
alkyne to azide groups.

 In a suitable mold, combine the Bis-Propargyl-PEG7 solution and the multi-azide
crosslinker solution.

« Initiate gelation by adding CuSOa solution (final concentration ~1-5 mM) followed by freshly
prepared Sodium Ascorbate solution (final concentration ~10-50 mM).[13]

o Mix the solution thoroughly but gently.

» Allow the mixture to stand at room temperature for gelation to occur. Gelation time can vary
from minutes to an hour.[8]
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e Once formed, the hydrogel can be washed with PBS to remove unreacted components and

the copper catalyst.[8]

Mandatory Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate key experimental

workflows involving Bis-Propargyl-PEG?7.
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General Workflow for CUAAC Crosslinking

Reagent Preparation
(Bis-Propargyl-PEG7, Azide Molecules, Catalyst)

Reaction Setup
(Combine reactants in solvent)

Reaction Initiation
(Add CuS0O4 and Sodium Ascorbate)

Incubation
(Stir at room temperature for 1-4 hours)

Purification
(SEC or RP-HPLC)

Characterization
(LC-MS, NMR)

Click to download full resolution via product page

General workflow for a CUAAC crosslinking reaction.
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PROTAC Synthesis Workflow

Ligand-Linker Synthesis
Bis-Propargyl-PEG7

CuAAC Reaction 1

l Final PROTAC Assembly

E3 Ligase Ligand-Azide

|

CuAAC Reaction 2

POI Ligand-PEG7-Propargyl

|

Final PROTAC

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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